Tenofovir Diphosphate Triethylamine Salt (mixture of diastereomers)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tenofovir Diphosphate Triethylamine Salt is a metabolite reference material . It has a molecular formula of C9 H16 N5 O10 P3 . C6 H15 N and a molecular weight of 447.17 . It is a competitive DNA polymerases inhibitor and a substrate of HIV type 1 (HIV-1) reverse transcriptase (RT) .
Molecular Structure Analysis
The molecular structure of Tenofovir Diphosphate Triethylamine Salt is complex, with a molecular formula of C9 H16 N5 O10 P3 . C6 H15 N . It is a nucleotide analog of adenosine monophosphate .Chemical Reactions Analysis
Tenofovir Diphosphate Triethylamine Salt acts as an inhibitor of DNA polymerases . It competes with the natural substrate, deoxyadenosine 5’-triphosphate, and terminates the DNA chain .Mechanism of Action
Safety and Hazards
Future Directions
Tenofovir, the base compound of Tenofovir Diphosphate Triethylamine Salt, is currently one of the most widely used nucleoside reverse transcriptase inhibitors in the treatment of HIV due to its good efficacy, tolerability, and convenience as a once-daily dosage . It is also being studied for its potential use in the treatment of SARS-CoV-2 infection .
Properties
2122333-63-3 | |
Molecular Formula |
C₉H₁₆N₅O₁₀P₃·x(C₆H₁₅N) |
Molecular Weight |
447.17 |
synonyms |
Diphosphoric Acid Triethylamine Salt , Anhydride with [[(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]_x000B_methyl]phosphonic Acid Triethylamine Salt; PMPApp Triethylamine Salt; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.